Cas no 2229407-53-6 (3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3,3-difluoropropanoic acid)

3-(3-tert-Butyl-1-methyl-1H-pyrazol-5-yl)-3,3-difluoropropanoic acid is a fluorinated pyrazole derivative with potential applications in medicinal chemistry and agrochemical research. The presence of a tert-butyl group enhances steric stability, while the difluoropropanoic acid moiety introduces unique electronic properties, improving binding affinity and metabolic resistance. This compound is particularly valuable as an intermediate in the synthesis of biologically active molecules, offering versatility in structural modifications. Its well-defined chemical structure ensures reproducibility in research and development processes. The difluorinated segment may also contribute to enhanced lipophilicity, facilitating membrane permeability in drug design. Suitable for controlled reactions, it serves as a reliable building block for specialized organic synthesis.
3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3,3-difluoropropanoic acid structure
2229407-53-6 structure
Product Name:3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3,3-difluoropropanoic acid
CAS No:2229407-53-6
MF:C11H16F2N2O2
MW:246.253749847412
CID:5916467
PubChem ID:165742907
Update Time:2025-11-04

3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3,3-difluoropropanoic acid
    • EN300-1956694
    • 2229407-53-6
    • Inchi: 1S/C11H16F2N2O2/c1-10(2,3)7-5-8(15(4)14-7)11(12,13)6-9(16)17/h5H,6H2,1-4H3,(H,16,17)
    • InChI Key: DHDKUDMPBSQMPT-UHFFFAOYSA-N
    • SMILES: FC(CC(=O)O)(C1=CC(C(C)(C)C)=NN1C)F

Computed Properties

  • Exact Mass: 246.11798408g/mol
  • Monoisotopic Mass: 246.11798408g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 55.1Ų

3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3,3-difluoropropanoic acid Pricemore >>

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Additional information on 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3,3-difluoropropanoic acid

Comprehensive Overview of 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3,3-difluoropropanoic acid (CAS No. 2229407-53-6)

3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3,3-difluoropropanoic acid (CAS No. 2229407-53-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyrazole derivatives, which are widely recognized for their versatility in drug discovery and material science. The presence of a tert-butyl group and difluoropropanoic acid moiety enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3,3-difluoropropanoic acid has surged, driven by their applications in the development of bioactive molecules and advanced materials. Researchers are particularly interested in its potential role as a building block for small-molecule inhibitors and agrochemicals. The compound's CAS No. 2229407-53-6 is frequently searched in scientific databases, reflecting its growing importance in industrial and academic settings.

The synthesis of 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3,3-difluoropropanoic acid typically involves multi-step reactions, including pyrazole ring formation and fluorination processes. Its molecular weight and physicochemical properties have been extensively studied to optimize its use in various applications. For instance, its solubility and stability under different pH conditions are critical factors for formulation scientists working on drug delivery systems.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for compounds like 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3,3-difluoropropanoic acid. Researchers are investigating green chemistry approaches to reduce environmental impact while maintaining high yields. This aligns with the broader industry shift toward eco-friendly manufacturing and circular economy principles.

Another area of interest is the compound's potential in medicinal chemistry. Preliminary studies suggest that its pyrazole core and fluorine atoms could enhance binding affinity to biological targets, making it a candidate for drug discovery projects. Questions like "How does 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3,3-difluoropropanoic acid interact with enzymes?" or "What are its pharmacokinetic properties?" are commonly searched, highlighting the need for further research.

In the agrochemical sector, 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3,3-difluoropropanoic acid is being evaluated for its role in developing next-generation pesticides. Its structural motifs may contribute to improved pest resistance management and environmental safety. This is particularly relevant as the industry faces increasing regulatory pressures to develop low-toxicity alternatives.

From a commercial perspective, the global market for fine chemicals like 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3,3-difluoropropanoic acid is expanding, with key players investing in custom synthesis and scale-up technologies. The compound's CAS No. 2229407-53-6 is often referenced in patent literature, underscoring its industrial relevance.

In summary, 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3,3-difluoropropanoic acid (CAS No. 2229407-53-6) represents a promising compound with diverse applications in pharmaceuticals, agrochemicals, and material science. Its unique chemical structure and functional groups make it a subject of ongoing research, particularly in the context of sustainable chemistry and drug development. As scientific inquiries continue to grow, this compound is poised to play a pivotal role in advancing innovation across multiple industries.

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